Cas no 439080-96-3 (3-5-(4-Fluorophenyl)-5-hydroxy-1-oxopentyl-4-phenyl-2-oxazolidinone)

• Product Name: 3-5-(4-Fluorophenyl)-5-hydroxy-1-oxopentyl-4-phenyl-2-oxazolidinone
• CAS No: 439080-96-3
• MF: C₂₀H₂₀FNO₄
• MW: 357.375509262085
• CID: 929229
• PubChem ID: 12111617
• Update Time: 2025-04-19

3-5-(4-Fluorophenyl)-5-hydroxy-1-oxopentyl-4-phenyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-Fluorophenyl)-5-hydroxy-1-oxopentyl]-4-phenyl-2-oxazolidinone
• (S)-3-((S)-5-(4-fluorophenyl)-5-hydroxypentanoyl)-4-phenyloxazolidin-2-one
• 3-[5-(4-fluorophenyl)-5-hydroxypentanoyl]-4-phenyl-1,3-oxazolidin-2-one
• 3-[5-(4-fluorophenyl)-5-oxidanyl-pentanoyl]-4-phenyl-1,3-oxazolidin-2-one
• 3-[5-(4-fluorophenyl)-5-hydroxypentanoyl]-4-phenyl-oxazolidin-2-one
• 439080-96-3
• MFCD28411235
• SB50644
• AVAZNWOHQJYCEL-UHFFFAOYSA-N
• SY278106
• 3-(5-(4-Fluorophenyl)-5-hydroxypentanoyl)-4-phenyloxazolidin-2-one
• SY028056
• DTXSID60477774
• (4S)-3-[(5S)-5-(4-fluorophenyl)-5-hydroxy-pentanoyl]-4-phenyl-oxazolidin-2-one
• 3-[5-(4-fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2one
• A813293
• SB44334
• 5-(4-fluorophenyl)-5-hydroxy-pentanoyl-4-phenyloxazolidin-2-one
• 3-[5-(4-fluorophenyl)-5-hydroxypentanoyl]4-phenyl-oxazolidin-2-one
• (S)-3-[(S)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyl-2-oxazolidinone
• 3-[5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one
• starbld0004328
• SY278105
• MFCD13194798
• MFCD28411234
• 3-[5-(4-Fluorophenyl)-5-hydroxypentanoyl]4-phenyloxazolidin-2-one
• Ezetimibe impurity (3-[5-(4-Fluoro-phenyl)-5-(S)-hydroxy-pentanoyl]-4-(R)-phenyl-oxazolidin-2-one)
• AKOS032947620
• SB49241
• 3-[(4-fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one
• SCHEMBL541628
• 3-5-(4-Fluorophenyl)-5-hydroxy-1-oxopentyl-4-phenyl-2-oxazolidinone

• Inchi： 1S/C20H20FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17-18,23H,4,7-8,13H2
• InChI Key： AVAZNWOHQJYCEL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCC(N1C(=O)OCC1C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 357.13800
• Monoisotopic Mass: 357.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 66.84000
• LogP: 3.68740